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Compound Name: M 1145

Cat. No.: B561582

Get Quote

Disclaimer: The initial search for "M 1145" did not yield a specific, publicly documented

molecule or therapeutic agent. The information provided below is a generalized framework for

troubleshooting off-target effects of a hypothetical kinase inhibitor, which we will refer to as "M
1145" for the purpose of this guide. Researchers should substitute the specific details of their

molecule of interest.

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals identify and

mitigate potential off-target effects during their experiments with a hypothetical inhibitor, M
1145.

Frequently Asked Questions (FAQs)
Q1: What are off-target effects and why are they a concern?

A1: Off-target effects are unintended interactions of a drug or compound with proteins or

signaling pathways other than its primary therapeutic target. These effects can lead to

unforeseen biological consequences, inaccurate experimental results, and potential toxicity.

Understanding and mitigating off-target effects is crucial for accurate data interpretation and the

development of safe and effective therapeutics.
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Q2: My cells are showing unexpected phenotypes (e.g., decreased viability, morphological

changes) after treatment with M 1145, even at low concentrations. Could this be due to off-

target effects?

A2: Yes, unexpected cellular phenotypes are a common indicator of potential off-target effects.

If the observed phenotype does not align with the known function of the intended target, it is

prudent to investigate for off-target interactions. This could involve profiling M 1145 against a

panel of related and unrelated kinases or utilizing broader cellular assays to identify affected

pathways.

Q3: How can I distinguish between on-target and off-target effects in my experiments?

A3: Several strategies can be employed:

Use of a structurally unrelated inhibitor: A second inhibitor targeting the same primary protein

but with a different chemical scaffold can help confirm if the observed phenotype is target-

specific. If both compounds produce the same effect, it is more likely to be an on-target

effect.

Rescue experiments: If the on-target effect is a loss of function, expressing a drug-resistant

mutant of the target protein should rescue the phenotype.

Dose-response analysis: On-target effects typically occur at lower concentrations (in the

range of the compound's IC50 for the target), while off-target effects may appear at higher

concentrations.

Target engagement assays: Confirm that M 1145 is binding to its intended target in your

experimental system at the concentrations used.

Troubleshooting Guides
Issue 1: Inconsistent or Non-reproducible Experimental
Results
Possible Cause: Off-target effects of M 1145 may be influencing cellular pathways in an

unpredictable manner, leading to variability in your results.
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Troubleshooting Steps:

Confirm Target Engagement:

Methodology: Perform a cellular thermal shift assay (CETSA) or a similar target

engagement assay to verify that M 1145 is binding to its intended target in your specific

cell line and experimental conditions.

Experimental Workflow:

Treat cells with M 1145
 and vehicle control

Heat cells to a range
 of temperatures

Lyse cells and separate
 soluble and aggregated proteins

Quantify soluble target protein
 (e.g., Western Blot, ELISA)

Compare melting curves between
 M 1145 and control

Click to download full resolution via product page

CETSA Experimental Workflow

Perform a Kinase Panel Screen:

Methodology: Submit M 1145 for in vitro screening against a broad panel of kinases to

identify potential off-target interactions.

Data Presentation:

Kinase IC50 (nM) for M 1145

On-Target [Insert Value]

Off-Target 1 [Insert Value]

Off-Target 2 [Insert Value]

... ...

Validate Off-Targets in a Cellular Context:

Methodology: For high-affinity off-targets identified in the kinase screen, use siRNA or

CRISPR/Cas9 to knockdown the expression of these off-target proteins. Treat the
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knockdown cells with M 1145 and observe if the inconsistent phenotype is rescued.

Experimental Arms

Outcome Analysis

Control Cells
+ M 1145

Inconsistent Phenotype
Observed

Off-Target Knockdown Cells
+ M 1145

Phenotype Rescued/
Stabilized

Click to download full resolution via product page

Off-Target Validation Logic

Issue 2: Activation of an Unrelated Signaling Pathway
Possible Cause: M 1145 may be inhibiting or activating an upstream kinase in an unexpected

pathway.

Troubleshooting Steps:

Phospho-Proteomic Profiling:

Methodology: Use mass spectrometry-based phospho-proteomics to obtain a global view

of signaling changes in cells treated with M 1145 versus a vehicle control.

Data Analysis: Look for significant changes in the phosphorylation status of proteins in

known signaling pathways.

Pathway Analysis:

Methodology: Utilize pathway analysis software (e.g., Ingenuity Pathway Analysis, GSEA)

to identify signaling pathways that are significantly enriched for the differentially

phosphorylated proteins.
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M 1145 Treatment
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On-Target vs. Off-Target Signaling

Validation with Pathway-Specific Inhibitors:

Methodology: Once an off-target pathway is identified, use a known, specific inhibitor for a

key protein in that pathway to see if it phenocopies the effect of M 1145.

Experimental Protocols
Cellular Thermal Shift Assay (CETSA)

Cell Culture and Treatment: Plate cells and allow them to adhere overnight. Treat cells with

the desired concentration of M 1145 or vehicle control for the desired time.

Heating: After treatment, wash and resuspend the cells in a suitable buffer. Aliquot the cell

suspension into PCR tubes and heat them to a range of temperatures (e.g., 40-70°C) for 3

minutes using a thermal cycler.

Lysis: Lyse the cells by freeze-thaw cycles or another appropriate method.

Separation of Soluble and Aggregated Proteins: Centrifuge the lysates at high speed to

pellet the aggregated proteins.
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Protein Quantification: Carefully collect the supernatant (containing the soluble proteins) and

quantify the amount of the target protein using Western blotting or an ELISA.

Data Analysis: Plot the amount of soluble target protein as a function of temperature. A shift

in the melting curve to a higher temperature in the M 1145-treated samples compared to the

control indicates target engagement.

To cite this document: BenchChem. [Technical Support Center: Troubleshooting M 1145 Off-
Target Effects]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b561582/docs#technical-support-center-
troubleshooting-m-1145-off-target-effects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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